N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide

• IUPAC Name: 4-methyl-N-[5-(2-methylbutan-2-yl)-1,3,4-thiadiazol-2-yl]-3-nitrobenzamide
• InChI: InChI=1S/C15H18N4O3S/c1-5-15(3,4)13-17-18-14(23-13)16-12(20)10-7-6-9(2)11(8-10)19(21)22/h6-8H,5H2,1-4H3,(H,16,18,20)
• InChI Key: YLUWQTKQKJDALR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=NN=C(S1)NC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide, also known as DMNTB, is a synthetic compound that has gained attention in the scientific community for its potential use in research applications. DMNTB has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide selectively inhibits the voltage-gated sodium channels by binding to the channel's inactivation gate. This prevents the channel from opening and allows for the selective inhibition of action potentials in neurons. N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide has been shown to have a high affinity for the inactivated state of the channel, making it a potent inhibitor of sodium currents.
Biochemical and Physiological Effects:
N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of action potentials, the reduction of synaptic transmission, and the modulation of neurotransmitter release. N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide has a number of advantages for lab experiments, including its selectivity for sodium channels and its ability to inhibit action potentials. However, N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide also has some limitations, including its potential toxicity and the need for careful dosing in experiments.

Future Directions

There are a number of future directions for research on N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide, including the investigation of its potential use as a treatment for epilepsy and other neurological disorders. Additionally, further research is needed to understand the long-term effects of N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide on neuronal function and to determine the optimal dosing and administration protocols for lab experiments. Finally, the development of new compounds based on N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide may lead to the discovery of even more potent and selective inhibitors of voltage-gated sodium channels.

Synthesis Methods

N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide is synthesized through a series of chemical reactions starting with 3-nitrotoluene. The first step involves the nitration of 3-nitrotoluene to form 4-methyl-3-nitrobenzoic acid. This is followed by the conversion of the carboxylic acid group to an amide group using thionyl chloride. The final step involves the reaction of the amide with 5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-amine to form N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide.

Scientific Research Applications

N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide has been used in various scientific research applications, including the study of ion channels and the investigation of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide has been shown to selectively inhibit the voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. This makes N-[5-(1,1-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide a useful tool in the study of neuronal excitability and synaptic transmission.